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Albafuran A Chemical Identity

The table below summarizes the basic chemical identification data available for Albafuran A from chemical

databases.
Property Description
IUPAC Name 4-[(2E)-3,7-dimethylocta-2,6-dien-1-yl]-5-(6-hydroxy-1-benzofuran-2-

Molecular Formula

Average Mass

SMILES

InChl Key

CAS Registry
Number

yl)benzene-1,3-diol [1]

C24H2604 [2] [1]

378.468 g/mol [1]

CC(C)=CCCC(C)=CCclc(O)cc(0O)ccl-cleczceec(O)cc201 [1]

KGOOVUKZICPAIZ-FRKPEAEDSA-N [1]

84323-14-8 [1]
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Property Description
Reaxys Registry 5131474 [1]
Number

Research Avenues and General Methodologies

Based on the search results, the specific biological functions and biosynthesis pathway of Albafuran A are
uncharacterized. However, research on plant secondary metabolites in general provides a strong framework

for how such a study could be conducted.

The following diagram outlines a potential high-level research workflow to elucidate the role and

biosynthesis of an uncharacterized metabolite like Albafuran A.
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A proposed research workflow for characterizing an uncharacterized plant secondary metabolite.

Core Areas of Investigation

To define the role of Albafuran A, research would typically focus on several key areas:

¢ Transcriptional Regulation: Transcription Factors (TFs) like MYB, WRKY, and bHLH are master
regulators of secondary metabolite biosynthesis. Identifying which TFs control the Albafuran A
pathway would be a crucial step [3] [4].

¢ Biosynthetic Pathways: Plant secondary metabolites are often derived from primary metabolic
precursors via pathways like the Mevalonic Acid (MVA) pathway for terpenoids or the shikimate
pathway for phenolics. Albafuran A's structure suggests a mixed biosynthetic origin that would need
to be deciphered [4].

¢ Elicitation and Stress Response: Secondary metabolite production is frequently induced by
environmental stresses. Research could explore the effect of UV-B radiation (which is perceived by
the UVR8 photoreceptor) or microbial interactions on Albafuran A accumulation [5] [6].

¢ Bioactivity Screening: Conducting targeted bioassays is essential to uncover potential
pharmacological activities, such as antimicrobial, anti-inflammatory, or anticancer properties [7] [8].

Example Experimental Workflows

While no protocols for Albafuran A exist, here are standard methodologies that would be applied:

¢ Gene Expression Analysis via qRT-PCR:

o Treatment: Apply an elicitor (e.g., Methyl Jasmonate) or UV-B stress to plant tissues [4] [5].

o RNA Extraction: Isolate total RNA from treated and control samples.

o cDNA Synthesis: Reverse transcribe RNA into complementary DNA (cDNA).

o qPCR Amplification: Use gene-specific primers for putative biosynthetic genes and
transcription factors.

o Data Analysis: Quantify expression changes using the AACt method, normalizing to
housekeeping genes.

© 2026 Smolecule. All rights reserved. 4/6 Tech Support


https://www.smolecule.com/products/s623387?utm_src=pdf-body-img
https://www.smolecule.com/products/s623387?utm_src=pdf-body
https://www.smolecule.com/products/s623387?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC11979206/
https://molhort.biomedcentral.com/articles/10.1186/s43897-023-00059-y
https://www.smolecule.com/products/s623387?utm_src=pdf-body
https://molhort.biomedcentral.com/articles/10.1186/s43897-023-00059-y
https://www.smolecule.com/products/s623387?utm_src=pdf-body
https://bioresources.cnr.ncsu.edu/resources/the-role-of-uv-b-radiation-in-modulating-secondary-metabolite-biosynthesis-and-regulatory-mechanisms-in-medicinal-plants/
https://www.nature.com/articles/s42003-022-03184-4?error=cookies_not_supported&code=7720539a-4976-4cf6-9590-bd7553f2041f
https://colab.ws/articles/10.1016%2Fj.ejphar.2025.177518
https://www.laboratorynotes.com/biological-and-pharmacological-activities-of-polysaccharides/
https://www.smolecule.com/products/s623387?utm_src=pdf-body
https://molhort.biomedcentral.com/articles/10.1186/s43897-023-00059-y
https://bioresources.cnr.ncsu.edu/resources/the-role-of-uv-b-radiation-in-modulating-secondary-metabolite-biosynthesis-and-regulatory-mechanisms-in-medicinal-plants/
https://www.smolecule.com/products/s623387?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

e Metabolite Quantification via LC-MS/MS:

o Sample Preparation: Lyophilize and extract plant tissue with a solvent like methanol.

o Chromatographic Separation: Inject the extract into an LC system with a C18 column to
separate compounds.

o Mass Spectrometric Detection: Use a tandem mass spectrometer (MS/MS) to detect and
guantify Albafuran A based on its unique mass-to-charge ratio and fragmentation pattern.

o Quantitation: Compare peak areas against a calibration curve constructed with a purified
standard [5].

How to Proceed Further

Given the current lack of published data, moving forward would require pioneering research.

e Consult Specialized Databases: Search natural product and plant metabolomics databases like
KNApSACcK or PlantCyc for any potential leads.
¢ Review Related Compounds: Look for scientific literature on structurally similar benzofuran or

prenylated phenolic compounds, as their known roles may provide strong clues about Albafuran A's
function.

¢ Initiate Original Research: The most direct path would be to secure a source of the compound
(isolation from plant material or custom synthesis) and begin the characterization workflows outlined
above.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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